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Introduction

These application notes provide a comprehensive overview of the application timing for
Glyphosine and, more extensively, its successor Glyphosate, to achieve optimal plant
responses. While Glyphosine was the first chemical ripener for sugarcane registered in the
United States in 1975, it was largely replaced by Glyphosate in 1980.[1] Both are
organophosphorus compounds, with Glyphosate (N-(phosphonomethyl) glycine) being a
derivative of the amino acid glycine.[2][3][4] Due to the prevalence of Glyphosate in current
research and agricultural practices, these notes will focus primarily on Glyphosate as the model
compound for understanding the mechanism of action and optimizing application protocols for
plant growth regulation and herbicidal effects.

The primary mode of action for Glyphosate is the inhibition of the 5-enolpyruvylshikimate-3-
phosphate (EPSP) synthase enzyme, a key component of the shikimate pathway.[2][3][5][6]
This pathway is essential for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine,
and tryptophan) in plants and some microorganisms but is absent in animals, which explains its
low direct toxicity to mammals.[2][3][7] Inhibition of this pathway leads to a halt in protein
synthesis and the production of vital secondary metabolites, ultimately causing plant death
within 4 to 20 days.[2][8]

These notes are intended for researchers, scientists, and professionals in drug development,
providing detailed data, experimental protocols, and pathway visualizations to guide research
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and application.

Mechanism of Action: Inhibition of the Shikimate
Pathway

Glyphosate is a systemic herbicide, meaning it is absorbed through foliage and translocated
throughout the plant, concentrating in meristematic tissues where the shikimate pathway is
most active.[2][5] Its primary target is the enzyme 5-enolpyruvylshikimate-3-phosphate
synthase (EPSPS).[3][5] Glyphosate competitively inhibits the binding of phosphoenolpyruvate
(PEP) to the EPSPS enzyme, blocking the production of EPSP and subsequent synthesis of
aromatic amino acids.[3][5] This disruption causes shikimate to accumulate in plant tissues,
diverting significant energy and carbon away from other essential processes.[3][5] The resulting
deficiency in aromatic amino acids stops protein synthesis and the production of secondary
compounds like lignins, alkaloids, and flavonoids, leading to stunted growth and eventual cell
death.[5][8][9]
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Caption: Glyphosate inhibits the EPSP synthase enzyme in the shikimate pathway.
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Quantitative Data on Application Timing and Plant
Response

The timing of Glyphosate application is critical for achieving the desired outcome, whether for

growth regulation (ripening) or herbicidal action.

Table 1: Glyphosate as a Sugarcane Ripener

When used in smaller quantities, Glyphosate can act as a plant growth regulator, accelerating
the ripening of crops like sugarcane.[2] The application inhibits the growth of the apical
meristem, redirecting energy from vegetative growth to sucrose storage.[1][10]
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Application
Parameter

Value | Range

Observed Plant

Source(s)
Response

Application Rate

0.14 - 0.49 kg ae/ha

Increased sucrose
content, potential
reduction in gross

cane yield.

Concentration

0.04%

Increased sugar %
cane from 15.10 to [10]
16.30.

Concentration

0.06% - 0.08%

Suppressed leaf
expansion, reduced [10]

leaf moisture.

Optimal Timing

During active growth

Most effective for

ripening when

conditions are [1]
unfavorable for natural

ripening.

Harvest Window

3 - 8 weeks post-

application

Sucrose content can
increase by up to 30%
in as few as 3 weeks.
[1][11]
A common harvest
window is 28 to 56

days after treatment.

Efficacy

4% - 12% increase in
TRS*

Increased Theoretical
Recoverable Sucrose
(TRS) in 7 out of 9
cultivars studied.

[11]

Note: Increased TRS was often counterbalanced by lower sugarcane stalk weight.[11]

Table 2: Pre-Plant Application for Weed and Disease

Management
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Applying Glyphosate before planting a crop is a key strategy for managing weeds and certain

soil-borne diseases, such as Rhizoctonia root rot.

Target
Crop
Pathogen

Application
Timing (Days
Before
Planting)

Observed
Plant
Response (in Source(s)
subsequent

crop)

Rhizoctonia
Barley

oryzae

solani AG-8 & R.

2,7,14,28, 42

Increased shoot
length, increased
length of the first
true leaf,
increased
number of
healthy seminal
roots, and 2]
decreased
disease severity
as the
application
interval

increased.

Rhizoctonia
Barley

oryzae

solani AG-8 & R.

11 - 27 days (for
80% max

response)

Optimal interval
to significantly
reduce disease [12][13]
severity in the

following crop.

Rhizoctonia
Barley

oryzae

solani AG-8 & R.

13 - 37 days (for
90% max

response)

Optimal interval
to significantly
reduce disease [12][13]
severity in the

following crop.
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Table 3: Environmental and Temporal Factors
Influencing Efficacy

The effectiveness of foliar-applied Glyphosate is highly dependent on environmental conditions
at and around the time of application.
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Factor

Optimal Condition /
Timing

Rationale

Source(s)

Time of Day

9:00 AM - 6:00 PM

Maximizes glyphosate
activity as plants are
actively growing and
photosynthesizing,
which facilitates
absorption and
translocation. Efficacy
can decline with early
morning or evening

applications.

[14][15]

Plant Status

Actively Growing

Glyphosate is only
effective on actively
growing plants and is
not effective as a pre-

emergence herbicide.

[31(14]

Rainfall

Minimum 30 minutes
to several hours rain-

free period

Rain can wash the
herbicide off the leaf
surface before it is
absorbed. The
required period
depends on the
weed's susceptibility

and size.

[14][15]

Temperature

Warm (>90°F / 32°C

can enhance)

Higher temperatures
can reduce the
viscosity of the leaf
cuticle, allowing for
easier passage of the
herbicide into the

plant.

[14]

Humidity

High

High humidity slows
the drying of spray
droplets on the leaf

[14]
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surface, which
lengthens the
absorption time.

Experimental Protocols

Protocol 1: Determining Optimal Ripening Efficacy in
Sugarcane

This protocol outlines a field experiment to assess the optimal application timing and
concentration of Glyphosate for enhancing sucrose content in sugarcane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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